3,4-dichloro-N-{2-[4-methyl-5-({2-[(4-methyl-3-nitrophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]ethyl}benzamide

• IUPAC Name: 3,4-dichloro-N-[2-[4-methyl-5-[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]ethyl]benzamide
• InChI: InChI=1S/C21H20Cl2N6O4S/c1-12-3-5-14(10-17(12)29(32)33)25-19(30)11-34-21-27-26-18(28(21)2)7-8-24-20(31)13-4-6-15(22)16(23)9-13/h3-6,9-10H,7-8,11H2,1-2H3,(H,24,31)(H,25,30)
• InChI Key: KTGPIPUDEMMVNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C)CCNC(=O)C3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C21H20Cl2N6O4S
• Molecular Weight: 523.4 g/mol

Description

3,4-dichloro-N-{2-[4-methyl-5-({2-[(4-methyl-3-nitrophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C21H20Cl2N6O4S and its molecular weight is 523.4 g/mol. The purity is usually 95%.
The exact mass of the compound 3,4-dichloro-N-{2-[4-methyl-5-({2-[(4-methyl-3-nitrophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]ethyl}benzamide is 522.0643797 g/mol and the complexity rating of the compound is 732. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymer Synthesis and Applications

Synthetic methods for ordered polyamides through direct polycondensation involving symmetric and nonsymmetric monomers demonstrate the intricate manipulation of molecular structures to achieve desired polymeric properties, potentially relevant for materials science and engineering applications (Ueda & Sugiyama, 1994).

Antimicrobial and Antitumor Activities

Research on novel benzimidazole derivatives, including their synthesis and antimicrobial activities, exemplifies the approach to drug discovery focusing on compounds with potential therapeutic benefits (Abdellatif et al., 2013). Similarly, alkylating benzamides have been explored for their cytotoxicity against melanoma, highlighting the potential of structurally complex compounds for targeted drug delivery and cancer therapy (Wolf et al., 2004).

Novel Transformations and Synthesis Techniques

Explorations into novel transformations of amino and carbonyl/nitrile groups within heterocyclic compounds like Gewald thiophenes for the synthesis of thienopyrimidines show the depth of chemical synthesis techniques, potentially applicable to the creation and functionalization of compounds similar to the one you're interested in (Pokhodylo et al., 2010).

Antimicrobial Compound Synthesis

The synthesis and evaluation of 1,2,4-triazole derivatives for antimicrobial activity demonstrate the ongoing search for new, effective antimicrobial agents, which could be a field of application for new compounds with similar functionalities (Roy et al., 2005).